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Compound of Interest

Compound Name: MitoB-d15

Cat. No.: B1164197

Get Quote

Topic: Precise Quantification of Mitochondrial

using MitoB-d15 Ratiometry Method: Isotope Dilution Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

Introduction & Principle
The quantification of Reactive Oxygen Species (ROS) in vivo is notoriously difficult due to their

transient nature. MitoB (MitoBoronic acid) is a mitochondria-targeted mass spectrometry probe

designed to overcome this. It comprises a lipophilic triphenylphosphonium (TPP) cation driving

accumulation in the mitochondrial matrix, linked to a boronic acid moiety.

Upon exposure to

, MitoB is oxidatively converted to the phenol product, MitoP.[1] The concentration of

is determined not by absolute abundance, but by the MitoP/MitoB ratio.[2]

The Necessity of MitoB-d15
To ensure scientific integrity, absolute quantification is insufficient due to variations in:
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Mitochondrial Uptake: Membrane potential (

) fluctuations affect probe accumulation.

Extraction Efficiency: Loss of analyte during tissue homogenization.

Matrix Effects: Ion suppression/enhancement in the MS source.

MitoB-d15 (deuterated on the TPP phenyl rings) serves as the ideal internal standard (IS). It is

chemically identical to MitoB but mass-shifted (+15 Da), allowing it to co-elute and experience

the exact same ionization environment while being spectrally distinct.

Mechanistic Workflow
The following diagram illustrates the conversion logic and the role of the internal standard.
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Figure 1: Mechanistic pathway of MitoB oxidation and parallel processing of deuterated internal

standards (d15) for ratiometric quantification.

Materials & Safety
Reagents

MitoB-d15 Solid: (3-(dihydroxyboranyl)propyl)triphenylphosphonium-d15 bromide.

MitoP-d15 Solid: (3-hydroxypropyl)triphenylphosphonium-d15 bromide (Required for full

calibration).

Solvents: LC-MS grade Acetonitrile (ACN), Formic Acid (FA), Water, Ethanol (EtOH).

Matrix: Tissue homogenate (e.g., Drosophila, Mouse Liver) or Cell Lysate.

Safety Note
MitoB/MitoP are mitochondria-targeting cations; treat as potentially bioactive.

Acetonitrile is toxic and flammable. Perform all stock preparations in a fume hood.

Protocol A: Preparation of Internal Standard
Solutions
This section details the preparation of the "Spiking Mix" used daily.

Step 1: Primary Stock Solution (10 mM)
Weigh 1.0 mg of MitoB-d15 bromide (MW approx. 412.3 g/mol for cation+bromide, check

specific batch MW).

Dissolve in Ethanol (100%) or DMSO to achieve a 10 mM concentration.

Calculation: Volume (
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) = Mass (

) / MW (

) * 1000 / 10.

Repeat for MitoP-d15.

Storage: Aliquot into light-protective amber vials. Store at -80°C. Stable for >12 months.

Step 2: Working Internal Standard (IS) Mix
Create a combined mixture of MitoB-d15 and MitoP-d15. This ensures every sample receives

the exact same ratio of standards.

Thaw Primary Stocks on ice.

Dilute with 0.1% Formic Acid in Water to prepare a 10

M Combined IS Mix.

Example: Add 10

of 10 mM MitoB-d15 + 10

of 10 mM MitoP-d15 into 9.98 mL of solvent.

Storage: Store at -20°C. Stable for 1 month.

Protocol B: Sample Spiking & Extraction
Critical Control Point: The Internal Standard must be added before extraction to correct for

recovery losses.

Workflow Diagram
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Figure 2: Extraction workflow emphasizing the critical spiking step prior to homogenization.

Detailed Steps
Tissue Collection: Snap-freeze tissue (e.g., 10-50 mg) in liquid nitrogen immediately upon

harvest.

Homogenization Buffer: Prepare 60% Acetonitrile / 0.1% Formic Acid (ice cold).

Spiking:

Add tissue to the tube.

Add 10
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of Working IS Mix (100 pmol of each d15 standard) directly onto the tissue.

Immediately add 500

Homogenization Buffer.

Disruption: Homogenize (e.g., bead beater or Dounce) until fully lysed.

Clarification: Centrifuge at 16,000 x g for 10 minutes at 4°C.

Filtration: Transfer supernatant to an HPLC vial (filter through 0.22

PTFE if cloudy).

Protocol C: LC-MS/MS Analysis
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6460, Sciex QTRAP). Column:

Phenyl-Hexyl column (e.g., Phenomenex Luna Phenyl-Hexyl, 3

, 50 x 2 mm). Note: Phenyl columns provide better retention for aromatic TPP compounds than
C18.

LC Conditions
Parameter Setting

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient

0-1 min: 5% B (Load)1-5 min: 5% -> 100% B

(Elute)5-7 min: 100% B (Wash)7.1 min: 5% B

(Re-equilibrate)

MS/MS Transitions (MRM)
Monitor the transition from the parent cation to the TPP fragment (

).
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Analyte Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(V)

MitoB 397.2 262.1 40

MitoP 369.2 262.1 40

MitoB-d15 (IS) 412.3 277.2 40

MitoP-d15 (IS) 384.3 277.2 40

Note: The d15 TPP fragment appears at m/z 277.2 (262 + 15), confirming the deuterium label

is on the phenyl rings.

Data Analysis & Validation
Ratiometric Calculation
The concentration of

is proportional to the ratio of MitoP to MitoB.[2] Using the internal standards corrects for
ionization differences between runs.

Standard Curve Construction[3]
Prepare a matrix-matched standard curve by spiking control tissue homogenate with:

Fixed IS Mix (100 pmol).

Varying ratios of unlabeled MitoP/MitoB (0, 0.01, 0.05, 0.1, 0.5, 1.0).

Plot Corrected Ratio (Y) vs. Molar Ratio (X).

This standard curve converts the experimental MS ratio into an absolute molar ratio, which

can be correlated to

concentration using the reaction rate constant (
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) if time is fixed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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